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Compound of Interest

Compound Name:
2-Methyl-4-(2-

methylbenzamido)benzoic acid

Cat. No.: B158604 Get Quote

An In-depth Technical Guide to 2-Methyl-4-(2-methylbenzamido)benzoic acid

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and significance of 2-Methyl-4-(2-methylbenzamido)benzoic acid, a key intermediate in the

pharmaceutical industry. This document is intended for researchers, scientists, and

professionals involved in drug development and organic synthesis.

Core Compound Data
Quantitative data for 2-Methyl-4-(2-methylbenzamido)benzoic acid is summarized in the

table below, providing a clear reference for its fundamental chemical properties.
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Property Value

Molecular Formula C₁₆H₁₅NO₃[1]

Molecular Weight 269.3 g/mol [1]

CAS Number 317374-08-6[1]

Appearance White to off-white powder

Purity Typically >98.0%

Melting Point 231.3-232.6 °C[2]

Solubility Soluble in Methanol

Significance in Pharmaceutical Synthesis
2-Methyl-4-(2-methylbenzamido)benzoic acid is a critical intermediate in the synthesis of

Tolvaptan.[3] Tolvaptan is a selective vasopressin V2-receptor antagonist used to treat

hyponatremia (low blood sodium levels) associated with conditions such as heart failure and

the syndrome of inappropriate antidiuretic hormone (SIADH). The precise structure of this

intermediate is essential for the correct assembly and subsequent efficacy of the final active

pharmaceutical ingredient.[3]

Experimental Protocol: Synthesis of 2-Methyl-4-(2-
methylbenzamido)benzoic acid
The following is a detailed multi-step protocol for the synthesis of 2-Methyl-4-(2-
methylbenzamido)benzoic acid.

Step 1: Preparation of 2-Methyl-4-aminobenzaldehyde
In an ice bath, slowly add phosphorus oxychloride (34.3g) to N,N-dimethylformamide (60ml)

while maintaining the temperature between 0-5°C with continuous stirring for one hour.[4]

To this mixture, add 3-methyl aniline (20g) and heat to 60°C for six hours.[4]
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After cooling to room temperature, add ice water (120ml) and adjust the pH to 8 using a 2M

NaOH solution.[4]

Extract the product with ethyl acetate (2 x 120ml).[4]

Combine the organic layers, wash with water (2 x 60ml), and dry over anhydrous sodium

sulfate.[4]

Filter and evaporate the solvent under reduced pressure to yield the crude product, which

can be recrystallized from acetone to obtain pure 2-methyl-4-aminobenzaldehyde.[4]

Step 2: Preparation of 2-Methyl-4-aminobenzonitrile
To formic acid (100ml), add 2-methyl-4-aminobenzaldehyde (20g), hydroxylamine

hydrochloride (15.5g), and sodium formate (23g).[4]

Heat the mixture to 100°C for three hours.[4]

Remove the formic acid under reduced pressure and cool the residue to room temperature.

[4]

Add water (200ml), stir for one hour, and filter to collect the solid 2-methyl-4-

aminobenzonitrile.[4]

Step 3: Preparation of 2-Methyl-4-aminobenzoic Acid
Add 2-methyl-4-aminobenzonitrile (10g) to a mixture of ethylene glycol (50ml) and water

(50ml).[4]

Add sodium hydroxide (15g) and heat the mixture to 100°C for six hours.[4]

Cool the reaction to room temperature and adjust the pH to 4-5 with concentrated

hydrochloric acid, followed by stirring for two hours.[4]

Filter to obtain solid 2-methyl-4-aminobenzoic acid.[4]

Step 4: Preparation of 2-Methyl-4-(2-
methylbenzamido)benzoic Acid
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Dissolve 2-methyl-4-aminobenzoic acid (10g) in acetone (150ml) and add triethylamine

(8.7g).[4]

Cool the mixture to 0-5°C and slowly add 2-methylbenzoyl chloride (12.2g), maintaining the

temperature between 0-10°C.[4]

After the addition is complete, allow the reaction to warm to 30°C and stir for ten hours.[4]

Add ice water (150ml), stir for 30 minutes, and filter to collect the crude product.[4]

Purify the crude solid by recrystallization from a mixed solvent of ethyl acetate and ethanol to

yield the final product, 2-methyl-4-(2-methylbenzamido)benzoic acid.[4]

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of 2-Methyl-4-(2-
methylbenzamido)benzoic acid.

3-Methyl Aniline 2-Methyl-4-aminobenzaldehyde

Vilsmeier-Haack
Reaction 2-Methyl-4-aminobenzonitrileDehydration 2-Methyl-4-aminobenzoic AcidHydrolysis 2-Methyl-4-(2-methylbenzamido)benzoic AcidAcylation

Click to download full resolution via product page

Caption: Synthesis pathway of 2-Methyl-4-(2-methylbenzamido)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methyl-4-(2-methylbenzamido)benzoic acid molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158604#2-methyl-4-2-methylbenzamido-benzoic-
acid-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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